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Compound of Interest

Compound Name: Acid Brown 425

Cat. No.: B1168376

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
characteristics of the synthetic azo dye, CAS 119509-49-8, commonly known as Acid Brown
425. This document is intended to serve as a valuable resource for researchers, scientists, and
professionals involved in drug development and other fields where the properties of this
compound are of interest.

Chemical Identity and General Properties

Acid Brown 425 is classified as an acid dye, primarily used in the textile, leather, and paper
industries.[1] Its chemical structure is characterized by the presence of one or more azo (-
N=N-) groups, which are responsible for its color.

Table 1: General and Chemical Identification Data for CAS 119509-49-8 (Acid Brown 425)
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Parameter Value Reference
CAS Number 119509-49-8 [21[3114]
Common Name Acid Brown 425 [1][3]
Molecular Formula C20H16N4O7S [11[3]
Molecular Weight 456.43 g/mol [3]
Chemical Class Azo Metal Complex

2-(2-{2,4-dihydroxy-5-[2-(2-

methyl-4-sulfophenyl)diazen-1-
IUPAC Name _ _ [5]

yllphenyl}diazen-1-yl)benzoic

acid

Physicochemical Characteristics

The physicochemical properties of a compound are critical for determining its applications,
behavior in various media, and potential biological interactions.

Table 2: Physicochemical Properties of Acid Brown 425

Property Value Reference
Physical Form Brown Powder [3]
Solubility in Water Soluble

Slightly soluble in DMF,
o DMSO, pyridine. Insoluble in
Solubility in other solvents
alcohols, ketones,

hydrocarbons, esters.

Bulk Density 450 - 500 kg/m 3

pH of 1% solution 8.5-9.5 (at 10 g/l, 20°C)

Maximum Wavelength (Amax) 450 nm
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Experimental Protocols

This section details the methodologies for determining some of the key physicochemical

properties of Acid Brown 425.

Determination of Bulk Density

The bulk density of a powdered substance is its mass per unit volume, including the spaces

between particles.

Methodology:

A known mass of Acid Brown 425 powder is carefully poured into a graduated cylinder of a
specific volume (e.g., 100 mL).

The volume occupied by the powder is recorded.

The bulk density is calculated using the formula: Bulk Density = Mass of Powder / Volume of
Powder

For consistency and accuracy, the measurement should be repeated multiple times, and the
average value reported. It is important to avoid tapping or compacting the powder during this
measurement.

Determination of Solubility

The solubility of a substance is a measure of its ability to dissolve in a solvent.

Methodology (Qualitative):

A small, measured amount of Acid Brown 425 is added to a test tube containing a specific
volume of the solvent (e.g., water, ethanol).

The mixture is agitated (e.g., by vortexing) for a set period.
The solution is visually inspected for the presence of undissolved solid particles.

If the solid dissolves completely, the substance is considered soluble in that solvent under
the tested conditions.
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Methodology (Quantitative):

¢ An excess amount of Acid Brown 425 is added to a known volume of the solvent in a
sealed container.

e The mixture is agitated at a constant temperature for an extended period to ensure
equilibrium is reached.

e The saturated solution is then filtered to remove any undissolved solid.

o A known volume of the clear filtrate is taken, and the solvent is evaporated to dryness.

The mass of the remaining solid is measured, and the solubility is calculated (e.g., in g/L).

UV-Visible Spectroscopy for Amax Determination

UV-Visible spectroscopy is used to determine the wavelength at which a substance absorbs the
most light.

Methodology:
» Adilute solution of Acid Brown 425 in a suitable solvent (e.g., water) is prepared.
e A UV-Visible spectrophotometer is calibrated using the pure solvent as a blank.

e The absorbance of the Acid Brown 425 solution is measured over a range of wavelengths
(typically 200-800 nm).

e The wavelength corresponding to the highest absorbance peak is identified as the Amax.

Synthesis and Potential Biological Interactions
General Synthesis Pathway

Acid Brown 425 is synthesized through a multi-step process that is characteristic of many azo
dyes. The general workflow involves the diazotization of an aromatic amine followed by an azo
coupling reaction with a suitable coupling component.[1] For Acid Brown 425, the likely
precursors are anthranilic acid and resorcinol.[1]
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Caption: General synthesis workflow for Acid Brown 425.

Biological Activity and Signaling Pathways

Studies on the biological activity of Acid Brown 425 have indicated potential for skin irritation
and allergic reactions in sensitive individuals.[1] Furthermore, some acid dyes have been
shown to exhibit mutagenic properties under certain conditions.[1] The genotoxicity of some
azo dyes is often attributed to their metabolic reduction in the liver and by intestinal microflora
into aromatic amines, which can be carcinogenic. These reactive metabolites can form adducts
with DNA, potentially leading to mutations.

While specific signaling pathways modulated by Acid Brown 425 have not been detailed in the
available literature, a generalized mechanism for the genotoxicity of azo dyes can be
conceptualized.

Caption: A conceptual diagram of a potential genotoxicity pathway for azo dyes.

Disclaimer: This guide is intended for informational purposes only and should not be
considered as a substitute for professional scientific advice. The information provided has been
compiled from publicly available sources and its accuracy cannot be guaranteed. Researchers
should always consult primary literature and conduct their own experiments for verification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Characteristics of
CAS 119509-49-8 (Acid Brown 425)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1168376#cas-119509-49-8-physicochemical-
characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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